Cas no 223595-57-1 (5-aminobicyclo[2.2.1]heptan-2-ol)

• Product Name: 5-aminobicyclo[2.2.1]heptan-2-ol
• CAS No: 223595-57-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 244586
• PubChem ID: 19610380
• Update Time: 2025-07-24

5-aminobicyclo[2.2.1]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol,5-amino-
• Bicyclo[2.2.1]heptan-2-ol, 5-amino- (9CI)
• 5-aminobicyclo[2.2.1]heptan-2-ol
• EN300-651663
• 223595-57-1
• SCHEMBL5558327
• Bicyclo[2.2.1]heptan-2-ol,5-amino-(9ci)
• SB15854
• CS-0056658
• BICYCLO[2.2.1]HEPTAN-2-OL, 5-AMINO-
• DB-275088

• Inchi： 1S/C7H13NO/c8-6-2-5-1-4(6)3-7(5)9/h4-7,9H,1-3,8H2
• InChI Key： VUTVKXUAPAJONV-UHFFFAOYSA-N
• SMILES： OC1CC2C(CC1C2)N

Computed Properties

• Exact Mass: 127.1
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: -0.1

Additional information on 5-aminobicyclo[2.2.1]heptan-2-ol

Recent Advances in the Study of 5-aminobicyclo[2.2.1]heptan-2-ol and Related Compound 223595-57-1

The compound 5-aminobicyclo[2.2.1]heptan-2-ol, a structurally unique bicyclic amino alcohol, has recently gained significant attention in chemical biology and pharmaceutical research. This molecule, along with its related compound 223595-57-1, has shown promising potential in various therapeutic applications. Recent studies have focused on their synthesis, biological activity, and potential as building blocks for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 5-aminobicyclo[2.2.1]heptan-2-ol derivatives using a novel catalytic system. The researchers achieved excellent enantioselectivity (>99% ee) and yields up to 92%, making this approach highly valuable for pharmaceutical applications where stereochemical purity is crucial. The study also revealed that certain derivatives exhibited potent activity against neurological targets, particularly in modulating glutamate receptors.

Regarding compound 223595-57-1, recent research has uncovered its potential as a key intermediate in the synthesis of novel antiviral agents. A 2024 publication in ACS Infectious Diseases reported that derivatives of 223595-57-1 showed remarkable inhibition of viral proteases, with IC50 values in the low nanomolar range against several RNA viruses. The unique bicyclic structure appears to confer both metabolic stability and target specificity, addressing two major challenges in antiviral drug development.

Structural-activity relationship (SAR) studies of these compounds have provided valuable insights. The rigid bicyclic framework of 5-aminobicyclo[2.2.1]heptan-2-ol appears to limit conformational flexibility, leading to enhanced receptor binding specificity. Meanwhile, the amino and hydroxyl groups serve as excellent handles for further chemical modifications, allowing for the development of diverse derivatives with tailored pharmacological properties.

In drug delivery applications, researchers have recently explored the use of 5-aminobicyclo[2.2.1]heptan-2-ol as a component of prodrug systems. Its ability to improve water solubility while maintaining membrane permeability has made it particularly attractive for enhancing the bioavailability of poorly soluble drugs. A 2023 study demonstrated a 3-fold increase in oral bioavailability of a model anticancer compound when conjugated with this bicyclic scaffold.

The future research directions for these compounds appear promising. Several pharmaceutical companies have included derivatives of both 5-aminobicyclo[2.2.1]heptan-2-ol and 223595-57-1 in their preclinical pipelines, particularly for neurological disorders and infectious diseases. The unique physicochemical properties of these scaffolds continue to inspire novel drug design strategies in medicinal chemistry.